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Compound of Interest |

Compound Name: 3-Bromo-5-hydroxybenzaldehyde
CAS No.: 199177-26-9
Cat. No.: B172141

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the infrared (IR) and mass spectrometry
(MS) characteristics of 3-Bromo-5-hydroxybenzaldehyde. While direct experimental data for
this specific molecule is not readily available in public repositories, this document extrapolates
the expected spectral features based on the analysis of closely related isomers and substituted
benzaldehydes. This guide is intended to support researchers and scientists in identifying and
characterizing this compound in various experimental settings.

Molecular Structure and Properties

3-Bromo-5-hydroxybenzaldehyde is an aromatic aldehyde with the chemical formula
C7HsBrOz2 and a molecular weight of 201.02 g/mol .[1] Its structure consists of a benzene ring
substituted with a bromine atom, a hydroxyl group, and a formyl (aldehyde) group at positions
3, 5, and 1, respectively. The presence of these functional groups gives the molecule distinct
spectroscopic signatures.
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Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique for identifying the functional groups present in a
molecule. The IR spectrum of 3-Bromo-5-hydroxybenzaldehyde is expected to exhibit
characteristic absorption bands corresponding to the O-H, C=0, C-H, and C-Br bonds, as well

as aromatic C=C stretching.

Predicted Infrared Absorption Data

The following table summarizes the expected major IR absorption peaks for 3-Bromo-5-
hydroxybenzaldehyde. These predictions are based on the known absorption ranges for

similar aromatic compounds.

. o Expected ]

Functional Group Vibrational Mode Intensity
Wavenumber (cm~1)

Hydroxy! (-OH) O-H Stretch (phenolic) 3200 - 3600 Strong, Broad
2820 - 2880 and 2720 _

Aldehyde (-CHO) C-H Stretch Medium to Weak
- 2780

Aldehyde (-CHO) C=0 Stretch 1680 - 1700 Strong

Aromatic Ring C=C Stretch 1550 - 1600 Medium to Strong

o C-H Bending (out-of-
Aromatic Ring 800 - 900 Strong
plane)
Aryl Halide C-Br Stretch 500 - 600 Medium to Strong

Experimental Protocol for IR Spectroscopy

A standard protocol for obtaining an Attenuated Total Reflectance (ATR)-FTIR spectrum is as

follows:

o Sample Preparation: Ensure the 3-Bromo-5-hydroxybenzaldehyde sample is a dry, solid

powder.

e Instrument Setup:
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o Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory
(e.g., adiamond crystal).

o Record a background spectrum of the clean, empty ATR crystal.

o Sample Analysis:
o Place a small amount of the sample onto the ATR crystal, ensuring complete coverage.

o Apply pressure using the ATR clamp to ensure good contact between the sample and the
crystal.

o Acquire the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4
cm™i,

» Data Processing:

o The instrument software will automatically subtract the background spectrum from the
sample spectrum to produce the final absorbance spectrum.

o Label the significant peaks and compare them with the expected values.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound, which is crucial for structural elucidation. Electron lonization (El) is a common
technique used for the analysis of small organic molecules.

Predicted Mass Spectrometry Data

Upon electron ionization, 3-Bromo-5-hydroxybenzaldehyde is expected to form a molecular
ion peak (M*). Due to the presence of bromine, which has two major isotopes ("°Br and 81Br) in
nearly equal abundance, the molecular ion will appear as a pair of peaks (M* and M+2+) of
similar intensity, separated by 2 m/z units. The primary fragmentation pathways for
benzaldehydes typically involve the loss of the formyl group or its components.

The following table outlines the predicted major fragments for 3-Bromo-5-
hydroxybenzaldehyde in an EI mass spectrum.
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Proposed Fragment

m/z Value | Neutral Loss Notes
on

Molecular ion
200/202 [C7HsBrOz]*

(M+/M+2%)

Loss of a hydrogen
199/201 [C7HaBrOz]* H )

radical

Loss of the formyl
171/173 [CeH4Bro]* CHO _

radical

Subsequent loss of

carbon monoxide from
143/145 [CsHaBr]* CO

the [M-CHQOJ*

fragment

Loss of a bromine
92 [CeH4O]* Br )

radical

Subsequent loss of
64 [CsHa]* CcoO carbon monoxide from

the [M-Br]* fragment

Experimental Protocol for Mass Spectrometry

A general procedure for acquiring an EI mass spectrum using Gas Chromatography-Mass

Spectrometry (GC-MS) is as follows:

o Sample Preparation: Dissolve a small amount of 3-Bromo-5-hydroxybenzaldehyde in a

suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

e GC-MS Instrument Setup:

o Gas Chromatograph (GC):

» |njector Temperature: 250 °C

= Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).
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= Oven Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp
to a high temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

» Carrier Gas: Helium at a constant flow rate.

o Mass Spectrometer (MS):
» |onization Mode: Electron lonization (EIl) at 70 eV.
» Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

= Scan Range: m/z 40-400.

« Injection and Analysis: Inject a small volume (e.g., 1 yL) of the sample solution into the GC
injector. The compound will be separated from the solvent and any impurities on the GC
column before entering the mass spectrometer.

o Data Analysis: The resulting mass spectrum for the chromatographic peak corresponding to
3-Bromo-5-hydroxybenzaldehyde will show the molecular ion and characteristic fragment
ions.

Visualizing Spectroscopic Workflows and

Fragmentation
General Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical
compound like 3-Bromo-5-hydroxybenzaldehyde.
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General Spectroscopic Analysis Workflow
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Caption: General workflow for spectroscopic analysis.

Predicted Mass Spectrometry Fragmentation Pathway

The diagram below outlines the predicted major fragmentation pathway for 3-Bromo-5-
hydroxybenzaldehyde under electron ionization.
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Predicted EI-MS Fragmentation of 3-Bromo-5-hydroxybenzaldehyde
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Caption: Predicted mass spectrometry fragmentation pathway.

This guide provides a foundational understanding of the expected IR and mass spectral
characteristics of 3-Bromo-5-hydroxybenzaldehyde. Experimental verification is

recommended to confirm these predictions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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